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Compound of Interest

Compound Name: SIM-3

Cat. No.: B11934851

For researchers, scientists, and professionals in the field of audio engineering and music
technology, this guide provides a detailed comparative analysis of the Seymour Duncan SIJM-3
and SJM-2 pickups for the Fender Jazzmaster guitar. The comparison is based on publicly
available specifications and user feedback, presenting a quantitative and qualitative overview
of their performance characteristics.

Data Presentation: Quantitative Pickup
Specifications

The following table summarizes the key technical specifications for the SIM-3 Quarter Pound
and SJM-2 Hot Jazzmaster pickups. These parameters are crucial in determining the tonal
output and electrical behavior of the pickups.
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SJM-3 Quarter

. SJM-3 Quarter SJM-2 Hot SJM-2 Hot
Specification Pound .
Pound (Neck) . (Neck) (Bridge)
(Bridge)
DC Resistance 11.85 kQ 12.97 kQ Not specified Not specified
Resonant Peak 5.2 KHz 5.0 KHz Not specified Not specified
.25" Alnico V .25" Alnico V ] )
Magnet Type Alnico V Alnico V
Rods Rods
EQ " o
) 9/5/6 9/5/6 Not specified Not specified
(Bass/Mid/Treb)
Single Conductor  Single Conductor N N
Cable Type Not specified Not specified

PVC

PVC

Note: Detailed specifications for the SIM-2 Hot model are not consistently available in the
provided search results. The comparison will heavily rely on the descriptive analysis from user

experiences and manufacturer's notes.

Qualitative Performance Comparison
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Feature

SJM-3 Quarter Pound

SJM-2 Hot

Tonal Character

Described as having a full
frequency response with
"slammin’' output".[1][2] It offers
more punch and drive
compared to the SIM-2.[1][2]

Characterized by a higher
output and more pronounced
midrange than vintage
Jazzmaster pickups, resulting
in a thicker, more aggressive
tone.[3]

Sound Profile

Provides more sustain for lead
work. It has a significant
amount of bass, slightly
scooped mids, and higher
highs.[4]

Delivers a hotter output with
increased mids and lows for a
fuller and more aggressive
sound compared to vintage

models.[3]

Musical Genres

Ideal for surf, jazz, blues,
classic rock, and heavy rock.
[1][2] Also suitable for punk
rock and post-grunge.[5]

Excels in rock, punk, and
alternative genres that require

more punch and presence.[3]

User Impression

Perceived as "gritty & wild".[4]

Considered a good choice for
those who find vintage pickups
to be lacking in output and

midrange.[3]

Pickup Pairing

The Quarter-Pound™ bridge
pickup is often used with the
SJM-2 Hot neck pickup for
tonal versatility.[1][2]

Can be paired with an SIM-3
at the bridge to achieve a

versatile tonal palette.[1][2]

Experimental Protocols: Evaluating Pickup

Performance

To objectively evaluate the performance of the SIM-3 and SJM-2 pickups, the following

experimental protocols are recommended. These protocols are designed to capture the sonic

characteristics and electrical properties of the pickups in a controlled environment.

1. Frequency Response Analysis:
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o Objective: To measure the frequency response of each pickup.
e Methodology:
o Install the pickup in a standardized Fender Jazzmaster guitar.
o Use a consistent set of strings, and ensure the guitar is properly set up (intonation, action).
o Connect the guitar output directly to a high-impedance input of an audio interface.
o Record the output signal while plucking each open string with a consistent force.

o Use a spectrum analyzer software to plot the frequency spectrum of the recorded signal
for each string.

o Repeat the process for both the neck and bridge versions of the SIM-3 and SIM-2.

o Compare the resulting frequency response curves, paying close attention to the resonant
peak and the overall tonal balance.

2. Total Harmonic Distortion (THD) Measurement:

» Objective: To quantify the level of distortion introduced by the pickups at various input signal
levels.

e Methodology:
o Use the same setup as in the frequency response analysis.
o Play a series of single notes and chords at varying dynamics (from soft to hard).
o Record the output signal.

o Analyze the recorded audio using a THD meter or software to measure the percentage of
total harmonic distortion.

o Compare the THD values between the SIM-3 and SIJM-2 to assess their relative
“"cleanliness" and "hotness".
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3. Subjective Listening Tests:
o Objective: To gather qualitative data on the perceived sound of the pickups.
o Methodology:
o Conduct a blind listening test with a panel of experienced guitarists and audio engineers.

o Play a variety of musical phrases (riffs, chords, solos) through a standardized amplifier
with a flat EQ setting.

o Record the output of the amplifier using a high-quality microphone.

o Have the panelists rate the pickups on a set of subjective criteria, such as "warmth,"
"clarity,” "aggressiveness," and "sustain."

o Compile and analyze the ratings to identify perceptual differences between the SIJM-3 and
SJIM-2.

Visualizations: Tonal Profile and Application

The following diagrams illustrate the conceptual tonal profiles and typical applications of the
SJIM-3 and SJM-2 pickups.
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SJM-3 Quarter Pound

Scooped Mids, High Bass & Treble

Very High Output (‘Slammin’) Increased Sustain

SJM-2 Hot

High Output drives 4
. . Pronounced Mids Punchy & Driving Tone

results in
Thick & Aggressive Tone

Bright & Clean

Higher Output
More Mids

Rock / Punk / Alternative

Even Higher Output
More Punch & Sustain

Heavy Rock / Post-Grunge
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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